tert-butyl N-[2-[(5-ethyl-1,3,4-oxadiazol-2-yl)methylamino]-2-naphthalen-2-ylethyl]carbamate

• IUPAC Name: tert-butyl N-[2-[(5-ethyl-1,3,4-oxadiazol-2-yl)methylamino]-2-naphthalen-2-ylethyl]carbamate
• InChI: InChI=1S/C22H28N4O3/c1-5-19-25-26-20(28-19)14-23-18(13-24-21(27)29-22(2,3)4)17-11-10-15-8-6-7-9-16(15)12-17/h6-12,18,23H,5,13-14H2,1-4H3,(H,24,27)
• InChI Key: UHOFBPNPLBTTIZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(O1)CNC(CNC(=O)OC(C)(C)C)C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C22H28N4O3
• Molecular Weight: 396.5 g/mol

Description

tert-butyl N-[2-[(5-ethyl-1,3,4-oxadiazol-2-yl)methylamino]-2-naphthalen-2-ylethyl]carbamate: is a complex organic compound featuring a tert-butyl carbamate group, an oxadiazole ring, and a naphthalene moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-butyl N-[2-[(5-ethyl-1,3,4-oxadiazol-2-yl)methylamino]-2-naphthalen-2-ylethyl]carbamate typically involves multiple steps:

Formation of the Oxadiazole Ring: The oxadiazole ring can be synthesized through the cyclization of an appropriate hydrazide with an ester or carboxylic acid derivative under acidic or basic conditions.

Attachment of the Naphthalene Moiety: The naphthalene derivative can be introduced via a nucleophilic substitution reaction, where the oxadiazole intermediate reacts with a naphthalene-based electrophile.

Introduction of the tert-Butyl Carbamate Group: The final step involves the reaction of the intermediate with tert-butyl chloroformate in the presence of a base such as triethylamine to form the carbamate.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but optimized for scale. This includes using continuous flow reactors for better control over reaction conditions and yields, and employing catalysts to enhance reaction rates and selectivity.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the naphthalene moiety, leading to the formation of quinones.

Reduction: Reduction reactions can target the oxadiazole ring, potentially converting it to an amine derivative.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the carbamate and oxadiazole sites.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Hydrogen gas with a palladium catalyst or lithium aluminum hydride.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products

Oxidation: Quinone derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted carbamates and oxadiazoles.

Scientific Research Applications

Chemistry

In chemistry, tert-butyl N-[2-[(5-ethyl-1,3,4-oxadiazol-2-yl)methylamino]-2-naphthalen-2-ylethyl]carbamate is used as a building block for synthesizing more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and pathways.

Biology

In biological research, this compound can be used to study enzyme interactions and binding affinities due to its diverse functional groups. It may serve as a probe in biochemical assays.

Medicine

Medically, the compound has potential as a drug candidate or a pharmacophore in the development of new therapeutic agents. Its structural features suggest it could interact with various biological targets, making it a candidate for anti-cancer or anti-inflammatory drugs.

Industry

In industry, the compound can be used in the development of new materials, such as polymers or coatings, due to its stability and reactivity.

Mechanism of Action

The mechanism by which tert-butyl N-[2-[(5-ethyl-1,3,4-oxadiazol-2-yl)methylamino]-2-naphthalen-2-ylethyl]carbamate exerts its effects involves its interaction with molecular targets such as enzymes or receptors. The oxadiazole ring can participate in hydrogen bonding and π-π interactions, while the naphthalene moiety can engage in hydrophobic interactions. These interactions can modulate the activity of biological pathways, leading to therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

• tert-butyl N-[2-(methylamino)ethyl]carbamate
• tert-butyl N-[2-(ethylamino)ethyl]carbamate
• tert-butyl N-[2-(phenylamino)ethyl]carbamate

Uniqueness

The uniqueness of tert-butyl N-[2-[(5-ethyl-1,3,4-oxadiazol-2-yl)methylamino]-2-naphthalen-2-ylethyl]carbamate lies in its combination of functional groups. The presence of the oxadiazole ring and the naphthalene moiety provides a distinct set of chemical properties and reactivity patterns not found in simpler carbamates. This makes it a valuable compound for research and development in various scientific fields.